Cas no 2228467-53-4 (2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropanal)

• Product Name: 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropanal
• CAS No: 2228467-53-4
• MF: C₁₂H₁₅ClOS
• MW: 242.764901399612
• CID: 6004900
• PubChem ID: 165640424
• Update Time: 2025-10-30

2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropanal
• 2228467-53-4
• EN300-1991570
• 2-[2-chloro-6-(propan-2-ylsulfanyl)phenyl]propanal

• Inchi： 1S/C12H15ClOS/c1-8(2)15-11-6-4-5-10(13)12(11)9(3)7-14/h4-9H,1-3H3
• InChI Key： RTEZBLGQIBLJFV-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C=O)C)SC(C)C

Computed Properties

• Exact Mass: 242.0532140g/mol
• Monoisotopic Mass: 242.0532140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropanal

Chemical Compound: 2-2-Chloro-6-(Propan-2-Ylsulfanyl)Phenylpropanal (CAS No. 2228467-53-4)

The compound 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropanal, identified by the CAS registry number CAS No. 2228467-53-4, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of aliphatic aldehydes, characterized by its aromatic ring substituted with specific functional groups. The presence of a chlorine atom at the 2-position and a propan-2-ylsulfanyl group at the 6-position of the phenyl ring makes it a structurally interesting molecule with distinct chemical properties.

The synthesis of phenylpropanal derivatives like this compound often involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation processes. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for producing such compounds. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate coupling reactions that are critical in forming the sulfur-containing substituents.

One of the most significant areas of research involving this compound is its potential application in pharmaceutical chemistry. The presence of a sulfur-containing group, such as the propan-2-ylsulfanyl moiety, can impart unique pharmacological properties to the molecule. Studies have shown that sulfur-containing compounds often exhibit anti-inflammatory, antioxidant, and antimicrobial activities. Recent investigations have focused on evaluating the bioavailability and metabolic pathways of this compound in vitro and in vivo models, which are crucial for its potential use as a drug candidate.

In addition to pharmaceutical applications, this compound has shown promise in materials science. The aromatic ring with electron-withdrawing groups like chlorine can enhance the electronic properties of materials derived from this compound. Researchers have explored its use in synthesizing advanced polymers and conducting materials for electronic devices. The ability to modify the substituents on the phenyl ring provides flexibility in tailoring the material's properties for specific applications.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability, understanding the biodegradation and toxicity profiles of chemicals like CAS No. 2228467-53-4 becomes essential. Recent studies have employed computational models to predict its environmental fate and assess its potential risks to aquatic ecosystems. These findings are critical for regulatory agencies to establish guidelines for safe handling and disposal of such compounds.

In conclusion, the compound 2-2-chloro-6-(propan-2-ylsulfanyl)phenylpropanal (CAS No. 2228467-53-4) represents a versatile molecule with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug development, materials science, and environmental chemistry. Continued research into its synthesis, properties, and applications will undoubtedly unlock new potentials for this compound in both academic and industrial settings.